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molecular formula C8H9NaO3S B8621435 Sodium p-methylbenzylsulfonate

Sodium p-methylbenzylsulfonate

Cat. No. B8621435
M. Wt: 208.21 g/mol
InChI Key: DOHKGJGOONXOIA-UHFFFAOYSA-M
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Patent
US04159979

Procedure details

In dimethylformamide (90 ml) is dispersed sodium p-methylbenzylsulfonate (30 g, 0.145 mol) which is sufficientry dry. The dispersion is cooled to -10° C. and under stirring, thionyl chloride (19.2 ml, 0.29 mol) is added dropwise. The mixture is stirred at room temperature for 3 hours and poured in ice-water (500 g) and extracted with ether (3 times, 150 ml each). The ethereal layers are combined, washed twice with cold water and dried over sodium sulfate. The ether is distilled off and petroleum ether is added to the crystalline residue, followed by cooling. The crystals are collected by filtration.
Name
thionyl chloride
Quantity
19.2 mL
Type
reactant
Reaction Step One
Name
sodium p-methylbenzylsulfonate
Quantity
30 g
Type
reactant
Reaction Step Two
Name
dimethylformamide
Quantity
90 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
500 g
Type
solvent
Reaction Step Three
Name
p-methylbenzylsulfonyl chloride

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:12]=[CH:11][C:5]([CH2:6][S:7]([O-])(=[O:9])=[O:8])=[CH:4][CH:3]=1.[Na+].S(Cl)([Cl:16])=O>CN(C)C=O>[CH3:1][C:2]1[CH:12]=[CH:11][C:5]([CH2:6][S:7]([Cl:16])(=[O:9])=[O:8])=[CH:4][CH:3]=1 |f:0.1|

Inputs

Step One
Name
thionyl chloride
Quantity
19.2 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Step Two
Name
sodium p-methylbenzylsulfonate
Quantity
30 g
Type
reactant
Smiles
CC1=CC=C(CS(=O)(=O)[O-])C=C1.[Na+]
Name
dimethylformamide
Quantity
90 mL
Type
solvent
Smiles
CN(C=O)C
Step Three
[Compound]
Name
ice water
Quantity
500 g
Type
solvent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-10 °C
Stirring
Type
CUSTOM
Details
under stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The mixture is stirred at room temperature for 3 hours
Duration
3 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ether (3 times, 150 ml each)
WASH
Type
WASH
Details
washed twice with cold water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
DISTILLATION
Type
DISTILLATION
Details
The ether is distilled off
ADDITION
Type
ADDITION
Details
petroleum ether is added to the crystalline residue
TEMPERATURE
Type
TEMPERATURE
Details
by cooling
FILTRATION
Type
FILTRATION
Details
The crystals are collected by filtration

Outcomes

Product
Name
p-methylbenzylsulfonyl chloride
Type
Smiles
CC1=CC=C(CS(=O)(=O)Cl)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.